Cas no 141215-55-6 (1H-Pyrazole, 1-[1-oxo-3-(1H-pyrazol-1-yl)propyl]-)

• Product Name: 1H-Pyrazole, 1-[1-oxo-3-(1H-pyrazol-1-yl)propyl]-
• CAS No: 141215-55-6
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 1303323
• Update Time: 2024-08-03

1H-Pyrazole, 1-[1-oxo-3-(1H-pyrazol-1-yl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-[1-oxo-3-(1H-pyrazol-1-yl)propyl]-
• 1H-Pyrazole, 1-[1-oxo-3-(1H-pyrazol-1-yl)propyl]- (9CI)

• Inchi： 1S/C9H10N4O/c14-9(13-7-2-5-11-13)3-8-12-6-1-4-10-12/h1-2,4-7H,3,8H2
• InChI Key： FBDYMARMFRKXRD-UHFFFAOYSA-N
• SMILES： N1(C(=O)CCN2C=CC=N2)C=CC=N1

Computed Properties

• Exact Mass: 190.0856

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 364.0±44.0 °C(Predicted)
• PSA: 52.71
• pka: 1.97±0.10(Predicted)